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Compound of Interest

Compound Name: CNQX disodium salt

Cat. No.: B1662576

Technical Guide: CNQX Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the technical data and safety information
for CNQX disodium salt, a potent antagonist of AMPA and kainate receptors widely used in
neuroscience research.

Section 1: Chemical and Physical Properties

CNQX disodium salt is the water-soluble form of 6-cyano-7-nitroquinoxaline-2,3-dione
(CNQX). Its physical and chemical properties are summarized below.
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Property Value References
) 6-Cyano-7-nitroquinoxaline-
Chemical Name ] o [1][2]
2,3-dione disodium salt
Molecular Formula CoH2N4Na204 [2]
Molecular Weight 276.12 g/mol [11[2]
CAS Number 479347-85-8 [1][2]
Appearance Solid
Purity >98% to >99% [2]
N Soluble in water to 10 mM and
Solubility [2]
25 mM
Desiccate at room temperature
or +4°C. The product can be
Storage [2]
stored for up to 12 months
under desiccating conditions.
Hydroscopic solid. Contact
with air may cause the material
) to change color and become
Handling [1]

sticky. It is recommended to
store the material in a sealed

jar.

Section 2: Biological Activity and Mechanism of

Action

CNQX is a potent and competitive antagonist of a-amino-3-hydroxy-5-methyl-4-

isoxazolepropionic acid (AMPA) and kainate receptors, which are ionotropic glutamate

receptors crucial for fast excitatory synaptic transmission in the central nervous system.[1][3] It

also acts as an antagonist at the glycine modulatory site of the NMDA receptor complex,

though with lower potency.[2][4] By blocking these receptors, CNQX can inhibit excitatory

postsynaptic potentials and currents (EPSCSs), leading to neuroprotective effects in models of

ischemia and inhibition of seizure-like activity in hippocampal neurons.[2][3]
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Signaling Pathway

The primary mechanism of action of CNQX is the competitive antagonism of AMPA and kainate
receptors, preventing the binding of glutamate and subsequent ion channel opening. This
blockade inhibits the influx of Na* and Ca?* ions, thereby reducing neuronal excitation.
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Caption: Mechanism of action of CNQX disodium salt.

Potency

Receptor Target ICso0 Value References
AMPA Receptor 0.3 uM [2][41[5]
Kainate Receptor 1.5uM [2][41[5]
NMDA Receptor (Glycine Site) 25 uM [21[4]

Section 3: Safety and Handling

For research use only. Not for human or veterinary use.[1]

Hazard Identification

Based on available data for CNQX (the non-salt form), the substance is classified as harmful.
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Hazard

Classification

Acute Toxicity (Oral)

Harmful if swallowed.

Acute Toxicity (Dermal)

Harmful in contact with skin.

Acute Toxicity (Inhalation)

Harmful if inhaled.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Statement

Prevention

Avoid breathing

dust/fume/gas/mist/vapors/spray.

Response (Inhalation)

IF INHALED: Remove victim to fresh air and
keep at rest in a position comfortable for

breathing.

Response (Eye Contact)

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Store locked up. Store in a cool, dry, and well-

Storage ventilated place. Keep container tightly closed.
Light sensitive.[6]
_ Dispose of contents/container in accordance
Disposal

with local regulations.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use equipment for eye protection tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[6]

o Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.[6]
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» Respiratory Protection: Where risk assessment shows air-purifying respirators are
appropriate, use a full-face particle respirator type N100 (US) or type P3 (EN 143) respirator
cartridges as a backup to engineering controls.

Section 4: Experimental Protocols

CNQX is a valuable tool in electrophysiology and other neuroscience experiments to isolate
specific receptor-mediated responses.

Electrophysiology: Inhibition of Excitatory Postsynaptic
Currents (EPSCs)

This protocol describes the use of CNQX to block AMPA/kainate receptor-mediated EPSCs in
brain slices.
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Preparation

Prepare brain slice

'

Obtain whole-cell voltage clamp recording from a neuron

Reco;ding

Record baseline spontaneous and/or evoked EPSCs

'

Bath apply CNQX disodium salt (e.g., 10 puM)

'

Record EPSCs in the presence of CNQX

Ane%ysis

Compare EPSC amplitude and frequency before and after CNQX application

Click to download full resolution via product page

Caption: Workflow for an electrophysiology experiment using CNQX.

Methodology:

» Slice Preparation: Prepare acute brain slices (e.g., 300 pum thick) from the brain region of
interest using a vibratome in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).[7]
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Recording Setup: Transfer a slice to a recording chamber and continuously perfuse with
oxygenated aCSF. Obtain whole-cell voltage-clamp recordings from a target neuron.[3]

Baseline Recording: Hold the neuron at a membrane potential of -60 to -70 mV.[3] Record
baseline spontaneous EPSCs or evoke EPSCs using a stimulating electrode.[3]

CNQX Application: Bath-apply CNQX disodium salt at a concentration sufficient to block
AMPA/kainate receptors. A common working concentration is 10 uM for full blockade, with
effects seen at 1 uM.[1][3]

Data Acquisition: Record EPSCs during and after CNQX application to observe the reduction
or complete block of the currents.

Analysis: Analyze the amplitude and frequency of EPSCs before and after CNQX application
to quantify the contribution of AMPA/kainate receptors to the synaptic response.

Immunocytochemistry (ICC)

This protocol provides an example of using CNQX in cell culture to study its effects on protein

expression or phosphorylation.

Methodology:

Cell Culture: Plate cells (e.g., SK-N-SH) and incubate at 37°C.

CNQX Treatment: Treat cells with varying concentrations of CNQX disodium salt dissolved
in the culture medium for a specified duration (e.g., 24 hours).

Fixation and Permeabilization: Fix the cells with 4% formaldehyde, then permeabilize and
block with a solution containing serum and a detergent.

Antibody Staining: Incubate with a primary antibody overnight at 4°C, followed by incubation
with a fluorescently labeled secondary antibody.

Imaging: Visualize the cells using fluorescence microscopy to assess changes in protein
expression or localization.
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Section 5: Toxicological Information

The toxicological data for CNQX (non-salt form) indicates potential hazards upon exposure.

Route of Exposure Toxicological Data
Subcutaneous TDLO: 133 ng/kg (rat)
Intracerebral TDLO: 93 ng/kg (rat)
Intracerebral TDLO: 0.2 pg/kg (mouse)

TDLO (Lowest Published Toxic Dose)

Primary Irritant Effect:

e On the skin: Irritant to skin and mucous membranes.
e On the eye: Irritating effect.

Sensitization: No sensitizing effects are known.

This technical guide is intended for informational purposes only and should not be used as a
substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult
the manufacturer's SDS and follow established laboratory safety protocols when handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet for CNQX disodium salt.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662576#safety-data-sheet-for-cngx-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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